2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene

• CAS: 1138445-13-2

Core Science & Biosynthesis

discovery and background of fluorinated aromatic compounds

An In-depth Technical Guide to the Discovery and Background of Fluorinated Aromatic Compounds

Authored by: Gemini, Senior Application Scientist

Abstract

The introduction of fluorine into aromatic systems represents a cornerstone of modern chemistry, profoundly impacting fields from materials science to pharmaceuticals. The carbon-fluorine bond, the strongest single bond to carbon, imparts unique physicochemical properties to organic molecules, including enhanced metabolic stability, altered acidity (pKa), and modulated lipophilicity—traits of immense interest to drug development professionals.[][2][3] This guide provides a comprehensive exploration of the historical landscape, foundational discoveries, and pivotal synthetic methodologies that have enabled the strategic incorporation of fluorine into aromatic scaffolds. We will delve into the causality behind key experimental choices, present detailed protocols for seminal reactions, and contextualize their evolution from early, often hazardous, procedures to the sophisticated techniques employed today.

The Dawn of Organofluorine Chemistry: An Era of Challenge and Discovery

The journey into organofluorine chemistry began even before the isolation of its foundational element. While mineral fluorides were used as fluxes for centuries (the name "fluorine" derives from the Latin "fluere," meaning "to flow"), the element itself remained elusive due to its extreme reactivity.[2][4] Early organic chemists made tentative steps; in 1835, Dumas and Péligot synthesized the first organofluorine compound, methyl fluoride.[4][5] The first formation of an aryl carbon-fluorine (C-F) bond was reported by Schmitt et al. in 1870, though their characterization was incorrect.[4]

The successful isolation of elemental fluorine by Henri Moissan in 1886, through the electrolysis of potassium hydrogen difluoride in anhydrous hydrogen fluoride, was a monumental achievement.[4][6] However, this breakthrough did not immediately unlock the field. Moissan himself found that reactions between elemental fluorine and organic compounds were violent, often resulting in explosions and decomposition.[4] For decades, the sheer reactivity of F₂ made controlled, selective aromatic fluorination seem unattainable, pushing chemists to seek indirect, more manageable routes.[4][7]

Visualizing the Historical Trajectory

The timeline below captures the key milestones, from the initial synthesis of simple organofluorides to the development of robust methods for creating aromatic C-F bonds.

Caption: Key milestones in the history of aromatic fluorine chemistry.

Taming the Tiger: The Rise of Indirect Fluorination Methods

Given the dangers of direct fluorination, the field's progress hinged on developing methods where fluorine could be introduced from a more stable, nucleophilic source. Two landmark reactions emerged in the early 20th century that defined aromatic fluorination for decades: the Balz-Schiemann reaction and nucleophilic aromatic substitution (SNAr).

The Balz-Schiemann Reaction: A Gateway to Aryl Fluorides

In 1927, Günther Balz and Günther Schiemann reported a reproducible and comparatively safe method to install a fluorine atom onto an aromatic ring.[2][4][8] This reaction became the workhorse for synthesizing simple fluoroaromatics for many years.[9][10]

Causality and Mechanistic Insight: The core of the Balz-Schiemann reaction lies in transforming a readily available primary aromatic amine into a diazonium salt, which can then be thermally decomposed to yield the aryl fluoride.[8] The key is the use of fluoroboric acid (HBF₄), which serves two purposes: it facilitates the diazotization and provides the tetrafluoroborate (BF₄⁻) anion. This anion acts as the nucleophilic fluoride source during decomposition.[10][11] The reaction is believed to proceed through an SN1-type mechanism involving an aryl cation intermediate.[10][11]

Caption: Simplified workflow of the Balz-Schiemann reaction.

Experimental Protocol: Synthesis of Fluorobenzene via Balz-Schiemann Reaction

This protocol is a generalized representation based on the classical method.

• Diazotization:

  • In a flask cooled to 0-5 °C in an ice bath, dissolve aniline in aqueous fluoroboric acid (HBF₄).

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature remains below 10 °C.

  • Stir the mixture for 30 minutes at low temperature. The precipitation of the benzenediazonium tetrafluoroborate salt should be observed.

• Isolation:

  • Collect the precipitated diazonium salt by vacuum filtration.

  • Wash the solid with cold water, followed by cold methanol, and finally diethyl ether to facilitate drying.

  • Crucial Safety Note: Dry the diazonium salt thoroughly but avoid prolonged storage. Diazonium salts are potentially explosive when dry and should be handled with extreme care behind a blast shield.[11]

• Thermal Decomposition:

  • Gently heat the dry diazonium salt in a flask equipped with a distillation apparatus. The decomposition is exothermic and will produce nitrogen gas and boron trifluoride.[8][12]

  • The fluorobenzene product will distill over. Collect the distillate.

• Purification:

  • Wash the collected distillate with a dilute sodium hydroxide solution to remove any acidic impurities, followed by water.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄) and purify by fractional distillation.

Nucleophilic Aromatic Substitution (SNAr)

In 1936, another pivotal method was reported by Gottlieb, involving the nucleophilic exchange of a chlorine atom for a fluorine atom using potassium fluoride (KF).[4] This reaction, a type of nucleophilic aromatic substitution (SNAr), is often called the Halex (Halogen Exchange) process.

Causality and Mechanistic Insight: The SNAr pathway is fundamentally different from the Balz-Schiemann reaction. It requires a highly electron-deficient aromatic ring for the reaction to proceed.[13][14] This is because the mechanism involves the addition of the fluoride nucleophile to the ring, forming a negatively charged intermediate known as a Meisenheimer complex.[15][16] This charge must be stabilized by potent electron-withdrawing groups (such as -NO₂ or -CN) positioned ortho and/or para to the leaving group (typically -Cl or -NO₂).[17] Without this activation, the energy barrier for forming the Meisenheimer complex is too high, and the reaction fails.

Caption: The two-step mechanism of SNAr fluorination.

Experimental Protocol: Synthesis of 1-fluoro-2,4-dinitrobenzene

This protocol illustrates a classic Halex reaction.

• Reaction Setup:

  • To a flask equipped with a reflux condenser and a mechanical stirrer, add 1-chloro-2,4-dinitrobenzene.

  • Add anhydrous spray-dried potassium fluoride (KF). It is critical that the KF is anhydrous, as water will compete as a nucleophile.

  • Add a high-boiling polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), to dissolve the reactants and facilitate the reaction.

• Thermal Reaction:

  • Heat the mixture to a high temperature (typically >150 °C) with vigorous stirring.

  • Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS). The reaction may take several hours.

• Workup and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a large volume of ice water to precipitate the product.

  • Collect the solid product by vacuum filtration and wash thoroughly with water to remove the solvent and inorganic salts.

• Purification:

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 1-fluoro-2,4-dinitrobenzene.

The Impact of Fluorination: From Accidental Discovery to Rational Drug Design

The ability to synthesize fluorinated aromatic compounds unlocked new frontiers in both materials science and medicine. The unique properties imparted by fluorine are not subtle and have been exploited extensively.

A Serendipitous Spill: The Story of Scotchgard™

A compelling example of the unexpected applications of fluorochemicals is the invention of Scotchgard™. In 1953, 3M chemists Patsy O'Connell Sherman and Samuel Smith were working to develop a rubber material resistant to jet fuel.[18][19] A lab assistant accidentally spilled some of the experimental fluorochemical polymer onto a canvas tennis shoe.[18][20][21] To their astonishment, the spill could not be removed with any solvent, and the affected spot on the shoe repelled both water and oil, remaining clean while the rest of the shoe became soiled.[18][20] This keen observation—turning a failed cleaning attempt into a new application—led to the development of the Scotchgard™ line of stain repellents, a multi-million dollar product family.[19][21]

Fluorine in Modern Pharmaceuticals

The true revolution for fluorinated aromatics has been in drug discovery. The strategic replacement of a hydrogen atom with a fluorine atom can dramatically improve a drug candidate's profile.[22][23] It is estimated that approximately 25% of all pharmaceuticals on the market, and 40% of new pharmaceuticals, contain fluorine.[5]

The rationale for this "fluorine effect" is multifaceted:

• Metabolic Stability: The C-F bond is exceptionally strong, making it resistant to metabolic oxidation by cytochrome P450 enzymes. Replacing a metabolically labile C-H bond with a C-F bond can block this pathway, increasing the drug's half-life and bioavailability.[][22]

• Increased Lipophilicity: Fluorine can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.[][24]

• Modulation of pKa: The strong electron-withdrawing nature of fluorine can significantly lower the pKa of nearby acidic or basic functional groups, altering the ionization state of the drug at physiological pH and thereby affecting its receptor binding and solubility.[]

• Conformational Effects: Fluorine can influence molecular conformation through steric and electronic interactions, potentially locking the molecule into a more bioactive shape for its target receptor.[]

Table 1: Comparison of Physicochemical Properties: Benzene vs. Fluorobenzene

This table quantifies the physical changes resulting from the substitution of a single hydrogen atom with fluorine on a benzene ring.

Property	Benzene (C₆H₆)	Fluorobenzene (C₆H₅F)	Rationale for Change
Molar Mass ( g/mol )	78.11	96.10	Addition of a fluorine atom.
Boiling Point (°C)	80.1	85.0[25]	Similar boiling points despite the mass increase, due to subtle changes in intermolecular forces.[12]
Melting Point (°C)	5.5	-42.2[26]	The asymmetry of fluorobenzene disrupts crystal lattice packing, significantly lowering the melting point.
Density (g/mL at 25°C)	0.876	1.024[25]	Fluorine's higher atomic mass increases density.
Dipole Moment (Debye)	0	~1.6	The high electronegativity of fluorine creates a significant molecular dipole.
Solubility in Water	Low	Low (1-10 mg/mL)[26]	Both are nonpolar to weakly polar, resulting in low water solubility.

Conclusion

The field of fluorinated aromatic compounds has evolved from a dangerous academic curiosity to a mature and indispensable branch of synthetic chemistry. The foundational discoveries of the Balz-Schiemann reaction and nucleophilic aromatic substitution provided the first practical means to forge the challenging C-F bond on an aromatic ring. These methods, born from the need to circumvent the violent reactivity of elemental fluorine, paved the way for countless applications. For researchers in drug development, understanding this history is not merely an academic exercise; it is an appreciation for the chemical tools that allow for the rational design of modern therapeutics. The unique electronic and steric properties of fluorine continue to be exploited to enhance drug efficacy, stability, and safety, ensuring that the legacy of these early discoveries will continue to influence the future of medicine.

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Protocols & Analytical Methods

Application Notes and Protocols: 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene in Pharmaceutical Synthesis

Introduction: The Strategic Role of Fluorine in Modern Drug Discovery

The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a drug candidate's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1][2][3] The 1,1-difluoroethyl group, in particular, has emerged as a valuable moiety. It can serve as a bioisosteric replacement for other functional groups, enhancing potency and pharmacokinetic profiles.[4][5] This document provides a detailed guide to the synthesis and potential applications of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene , a fluorinated building block with significant potential for the synthesis of novel pharmaceutical agents.

Physicochemical Properties (Predicted)

Property	Value	Source
Molecular Formula	C₉H₉F₃	-
Molecular Weight	174.16 g/mol	-
Appearance	Colorless to pale yellow liquid (predicted)	-
Boiling Point	Not determined	-
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)	-

Synthetic Pathway Overview

The synthesis of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene is proposed via a two-step sequence starting from 4-fluorotoluene. The first step involves a Friedel-Crafts acylation to introduce an acetyl group at the ortho position to the fluorine atom. The second step is a deoxofluorination of the resulting ketone to the geminal difluoride.

Caption: Proposed two-step synthesis of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene.

Part 1: Synthesis of 2-Acetyl-1-fluoro-4-methylbenzene via Friedel-Crafts Acylation

Scientific Rationale

Friedel-Crafts acylation is a classic and reliable method for the introduction of an acyl group onto an aromatic ring.[6] In the case of 4-fluorotoluene, the fluorine atom is an ortho-, para-director, while the methyl group is also an ortho-, para-director. The acylation is expected to occur predominantly at the position ortho to the fluorine and meta to the methyl group due to the directing effects of both substituents. Aluminum chloride (AlCl₃) is a common and effective Lewis acid catalyst for this transformation.[7]

Detailed Protocol

Materials and Equipment:

• Three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel.

• Nitrogen or argon gas inlet.

• Ice-water bath.

• 4-Fluorotoluene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: Assemble the three-neck round-bottom flask under an inert atmosphere (nitrogen or argon).

• Reagent Addition: To the flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Slowly add acetyl chloride (1.05 equivalents) dropwise to the stirred suspension.

• Substrate Addition: After the addition of acetyl chloride is complete, add a solution of 4-fluorotoluene (1.0 equivalent) in anhydrous dichloromethane dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Safety Precautions:

• Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle in a fume hood and wear appropriate personal protective equipment (PPE).

• Acetyl chloride is a corrosive and lachrymatory liquid. Handle with care in a well-ventilated fume hood.

• The reaction is exothermic; maintain proper temperature control.

Part 2: Synthesis of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene via Deoxofluorination

Scientific Rationale

The conversion of a ketone to a geminal difluoride is a key transformation in the synthesis of many fluorinated compounds. Diethylaminosulfur trifluoride (DAST) and bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) are widely used reagents for this purpose.[8][9][10] Deoxo-Fluor is often preferred due to its higher thermal stability compared to DAST.[11] The reaction proceeds via a nucleophilic attack of the fluorinating agent on the carbonyl carbon.

Detailed Protocol using Deoxo-Fluor

Materials and Equipment:

• Plastic (e.g., Nalgene) or Teflon reaction vessel.

• Magnetic stirrer.

• Nitrogen or argon gas inlet.

• 2-Acetyl-1-fluoro-4-methylbenzene

• Deoxo-Fluor

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Caption: Experimental workflow for the deoxofluorination of 2-Acetyl-1-fluoro-4-methylbenzene.

Procedure:

• Reaction Setup: In a plastic or Teflon reaction vessel under an inert atmosphere, dissolve 2-acetyl-1-fluoro-4-methylbenzene (1.0 equivalent) in anhydrous dichloromethane.

• Reagent Addition: Cool the solution to 0 °C and slowly add Deoxo-Fluor (2.0-3.0 equivalents) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress should be monitored by TLC or ¹⁹F NMR.

• Work-up: Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution at 0 °C.

• Extraction: Extract the mixture with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to yield the final product.

Safety Precautions:

• DAST and Deoxo-Fluor are moisture-sensitive and can release HF upon contact with water. Handle these reagents in a well-ventilated fume hood using appropriate PPE, including acid-resistant gloves and face shield.[12][13]

• DAST is thermally unstable and can decompose explosively above 90°C.[8]

• Use plastic or Teflon labware as HF can etch glass.

Potential Applications in Pharmaceutical Synthesis

The 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene scaffold is a promising building block for the synthesis of a variety of biologically active molecules. The presence of the gem-difluoroethyl group can significantly enhance the metabolic stability of adjacent functional groups and modulate the acidity of nearby protons.

Potential Therapeutic Targets:

• Enzyme Inhibitors: The 1,1-difluoroethyl group can act as a bioisostere for a carbonyl or hydroxyl group, potentially leading to potent and selective enzyme inhibitors.

• GPCR Ligands: The fluorinated scaffold can be incorporated into ligands for G-protein coupled receptors, where the fluorine atoms can modulate binding affinity and selectivity.

• Ion Channel Modulators: The electronic properties of the fluorinated ring system can be exploited in the design of novel ion channel modulators.

The strategic placement of fluorine atoms can block sites of metabolism, leading to improved pharmacokinetic profiles.[1] Aromatic rings are prevalent in pharmaceuticals, and the specific substitution pattern of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene offers a unique combination of electronic and steric properties for medicinal chemists to explore.[14]

Characterization Data (Predicted)

• ¹H NMR: Aromatic protons will appear in the range of 7.0-7.5 ppm. The methyl group protons will be a singlet around 2.3 ppm, and the methyl protons of the difluoroethyl group will appear as a triplet around 2.0 ppm with coupling to the fluorine atoms.

• ¹⁹F NMR: Two distinct signals are expected. One for the aromatic fluorine and another for the geminal difluorines of the ethyl group. The latter will appear as a quartet due to coupling with the adjacent methyl protons.

• ¹³C NMR: The carbon bearing the two fluorine atoms will show a characteristic triplet in the proton-decoupled spectrum due to C-F coupling.

• Mass Spectrometry: The molecular ion peak and characteristic fragmentation patterns involving the loss of HF or the difluoroethyl group would be expected.

Conclusion

2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene is a valuable, albeit likely novel, building block for pharmaceutical research and development. The synthetic protocols outlined in this application note, based on well-established Friedel-Crafts acylation and deoxofluorination reactions, provide a reliable pathway for its preparation. The unique combination of a fluorinated aromatic ring and a gem-difluoroethyl group makes this compound a highly attractive scaffold for the design of new therapeutic agents with potentially enhanced pharmacological properties. Researchers are encouraged to explore the utility of this compound in their drug discovery programs.

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• 8. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 9. Ketone to Difluoro - Deoxo-Fluor [commonorganicchemistry.com]
• 10. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. cheshireorganics.com [cheshireorganics.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. Aromatic Rings Commonly Used in Medicinal Chemistry: Force Fields Comparison and Interactions With Water Toward the Design of New Chemical Entities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Quantitative Analysis of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene

A Senior Application Scientist's Guide to Method Development, Validation, and Implementation

Introduction

The increasing prevalence of fluorinated organic molecules in pharmaceuticals, agrochemicals, and materials science necessitates the development of robust and reliable analytical methods for their quantification.[1] The introduction of fluorine atoms can significantly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[1] Consequently, accurate quantification of these compounds is critical throughout the drug development lifecycle, from discovery and process development to quality control and release testing.

This document provides a comprehensive guide to the development and validation of analytical methods for the quantification of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene, a representative fluorinated aromatic compound. We will explore two primary analytical techniques: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The methodologies described herein are grounded in established scientific principles and adhere to the validation guidelines set forth by the International Council for Harmonisation (ICH).[2][3][4][5]

Physicochemical Properties and Analytical Considerations

2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene is a volatile, non-polar aromatic compound. Its structure suggests good thermal stability, making it amenable to GC analysis. The presence of the aromatic ring provides a chromophore, enabling detection by UV-based HPLC methods. The choice between GC and HPLC will depend on the specific requirements of the analysis, such as the sample matrix, required sensitivity, and available instrumentation.

Part 1: Gas Chromatography (GC) Method

Gas chromatography is a powerful technique for the separation and quantification of volatile and semi-volatile compounds. For 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene, a GC method coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is proposed.

Rationale for Method Selection

The anticipated volatility and thermal stability of the analyte make GC an ideal choice. FID is a robust and universally responsive detector for organic compounds, while MS provides higher selectivity and structural information, which is invaluable for peak identification and purity assessment.

Experimental Protocol: GC-FID/MS

Sample Preparation:

• Standard Solution: Prepare a stock solution of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene in a suitable volatile solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL).

• Sample Solution: Dissolve the sample containing the analyte in the same solvent as the calibration standards to a concentration within the calibration range.

Instrumentation and Conditions:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless, 250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be optimized)
Carrier Gas	Helium, constant flow of 1.2 mL/min
Column	Agilent HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven Program	Initial: 60°C (hold 2 min), Ramp: 15°C/min to 280°C (hold 5 min)
Detector (FID)	300°C, Hydrogen flow: 30 mL/min, Air flow: 400 mL/min
Detector (MS)	Transfer line: 280°C, Ion source: 230°C, EI mode: 70 eV

Data Analysis:

• Quantification is performed by constructing a calibration curve of peak area versus concentration for the calibration standards.

• The concentration of the analyte in the sample is determined from the calibration curve.

Method Validation (ICH Q2(R1) Framework)[2][3][4]

A comprehensive validation of the analytical method is crucial to ensure its suitability for the intended purpose.[2]

Specificity:

• Inject a blank (solvent), a standard solution, and a sample solution.

• The blank should show no interfering peaks at the retention time of the analyte.

• For MS detection, the mass spectrum of the analyte peak in the sample should match that of the standard.

Linearity:

• Analyze a series of at least five concentrations across the desired range.

• Plot the peak area against the concentration and perform a linear regression.

• The correlation coefficient (r²) should be ≥ 0.995.

Accuracy:

• Perform recovery studies by spiking a placebo or a known matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• The recovery should be within 98-102%.

Precision:

• Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the target concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD should be ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• LOD and LOQ can be determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively, or from the standard deviation of the response and the slope of the calibration curve.

Robustness:

• Intentionally vary critical method parameters such as oven temperature ramp rate (± 2°C/min), carrier gas flow rate (± 0.1 mL/min), and injector temperature (± 5°C).

• The system suitability parameters (e.g., retention time, peak area) should remain within acceptable limits.

Workflow Diagram

Caption: Gas Chromatography analysis workflow.

Part 2: High-Performance Liquid Chromatography (HPLC) Method

As an alternative to GC, a reversed-phase HPLC method with UV detection can be developed for the quantification of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene. This method is particularly useful for less volatile impurities or when GC is not available.

Rationale for Method Selection

The aromatic nature of the analyte provides UV absorbance, making UV detection a viable option. Reversed-phase HPLC is a versatile and widely used technique for the separation of a broad range of organic molecules.

Experimental Protocol: RP-HPLC-UV

Sample Preparation:

• Standard Solution: Prepare a stock solution of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene in a suitable solvent such as acetonitrile or methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).

• Sample Solution: Dissolve the sample containing the analyte in the mobile phase to a concentration within the calibration range.

Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile:Water (70:30 v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	254 nm (or optimal wavelength determined by UV scan)

Data Analysis:

• Quantification is performed by constructing a calibration curve of peak area versus concentration for the calibration standards.

• The concentration of the analyte in the sample is determined from the calibration curve.

Method Validation (ICH Q2(R1) Framework)[2][3][4]

The validation parameters for the HPLC method are the same as for the GC method: Specificity, Linearity, Accuracy, Precision, LOD, LOQ, and Robustness. For robustness testing, variations in mobile phase composition (± 2%), column temperature (± 2°C), and flow rate (± 0.1 mL/min) should be evaluated.

Logical Flow of Method Validation

Caption: Logical flow of analytical method validation.

Part 3: Stability-Indicating Assay Development

For drug development applications, it is often necessary to develop a stability-indicating method that can separate the active pharmaceutical ingredient (API) from its degradation products.[6][7]

Forced Degradation Studies

To develop a stability-indicating method, the analyte should be subjected to forced degradation under various stress conditions:

• Acidic: 0.1 M HCl at 60°C for 24 hours

• Alkaline: 0.1 M NaOH at 60°C for 24 hours

• Oxidative: 3% H₂O₂ at room temperature for 24 hours

• Thermal: 105°C for 48 hours

• Photolytic: UV light (254 nm) and visible light for 7 days

The stressed samples are then analyzed by the developed HPLC method to ensure that the degradation products are well-separated from the main analyte peak. The peak purity of the analyte should be assessed using a diode array detector.

Conclusion

This application note provides a comprehensive framework for the development and validation of analytical methods for the quantification of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene using both GC and HPLC. The choice of method will depend on the specific analytical needs. Adherence to the principles of method validation outlined in the ICH guidelines is essential to ensure the generation of accurate and reliable data in a regulated environment.

References

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH Q2(R1) Analytical Method Validation. (n.d.). Scribd. [Link]

• Quality Guidelines. (n.d.). ICH. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

• Advances in fluorine-containing materials for sample preparation in the food field. (2022). Analytical Methods, 14(3), 188-203. [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. (1995). European Medicines Agency. [Link]

• Sample Preparation for the Determination of AOF in Water Samples According to E DIN 38409-59 (EN). (n.d.). Analytik Jena. [Link]

• ICprep Series: AOF Sample Preparation for Ion Chromatography and More. (2023, May 28). YouTube. [Link]

• Development of a Total Organic Fluorine Method for the Analysis of Process Wastewater Streams and Air from Fayetteville Works. (2021). Chemours. [Link]

• Optimized Total Organic Fluorine Methods Using Strata™ PFAS SPE Cartridges for a More Comprehensive Measurement of PFAS in Env. (n.d.). Phenomenex. [Link]

• Nakajima, Y., et al. (2015). Selective separation of fluorinated compounds from complex organic mixtures by pyrolysis-comprehensive two-dimensional gas chromatography-high resolution time-of-flight mass spectrometry. Journal of Chromatography A, 1375, 124-131. [Link]

• [Analysis of C4 fluoride compounds in alkylation materials by gas chromatography/flame ionization detection (GC/FID)]. (2004). Se Pu, 22(5), 485-488. [Link]

• Analytical methods. (n.d.). ATSDR. [Link]

• A simple Gas Chromatography Method Developed for Fluoride Content Quantification in Oral Hygiene Formulations by Using Capillary. (2014). International Journal of Innovative Research in Science, Engineering and Technology, 3(12). [Link]

• Application of Gas Chromatography to Determination of Total Organic Fluorine after Defluorination of Perfluorooctanoic Acid as a Model Compound. (2011). Croatica Chemica Acta, 84(3), 335-343. [Link]

• Checking the Stability of 18F of 2-Methylbenzenesulfonyl Fluoride and 2,4,6-Trimethylbenzenesulfonyl Fluoride in Rat Serum and PBS, Influence of Reaction Based on Electrons Pushing in the Aromatic (Donating and Withdrawing) and the Positions of Methyl Group. (2022). Journal of Pharmaceutical Research International, 34(23B), 20-28. [Link]

• Analytical Method Summaries. (2023). Eurofins. [Link]

• Identification and quantification of fluorinated polymers in consumer products by combustion ion chromatography and pyrolysis-gas chromatography-mass spectrometry. (2023). Environmental Science: Processes & Impacts, 25(12), 2008-2017. [Link]

• High Performance Liquid Chromatography with Fluorescence Detection Methods. (2022). Encyclopedia, 2(3), 1391-1409. [Link]

• Benzene, fluoro-. (n.d.). NIST WebBook. [Link]

• Overview on PFAS analytical methods. (2022). Zenodo. [Link]

• Assessment of [ F]fluoroethylflumazenil metabolites using high- performance liquid chromatography and tandem mass spectrometry. (2001). Journal of Chromatography B: Biomedical Sciences and Applications, 752(1), 125-135. [Link]

• Simultaneous Quantitative Determination of Eight Fluoro- quinolones by High-Performance Liquid Chromatography with UV Detection. (2023). Methods and Objects of Chemical Analysis, 18(2), 101-108. [Link]

• High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. (2022). Molecules, 27(6), 1836. [Link]

• The development of HPLC dual wavelength fluorescence detection method for the simultaneous determination of four fluoroquinolone. (2022). Indonesian Journal of Pharmacy, 33(2), 221-230. [Link]

• Biological Potential of FluoroBenzene Analogs. (2016). JSM Biochemistry and Molecular Biology, 3(1), 1020. [Link]

• Biologically stable [18F]-labeled benzylfluoride derivatives. (2011). Journal of Fluorine Chemistry, 132(8), 519-526. [Link]

• Stability-Indicating RP-HPLC Methods for the Determination of Fluorometholone in Its Mixtures With Sodium Cromoglycate and Tetrahydrozoline Hydrochloride. (2016). Journal of AOAC International, 99(4), 942-950. [Link]

• Stability indicating HPLC-Fluorescence detection method for the simultaneous determination of linagliptin and empagliflozin in their combined pharmaceutical preparation. (2021). European Journal of Chemistry, 12(2), 168-178. [Link]

• Benzene, 1-fluoro-3-methyl-. (n.d.). NIST WebBook. [Link]

• p-Fluoroethylbenzene. (n.d.). NIST WebBook. [Link]

• m-Fluorotoluene. (n.d.). PubChem. [Link]

• p-Fluorotoluene. (n.d.). PubChem. [Link]

Sources

• 1. Biological Potential of FluoroBenzene Analogs [jscimedcentral.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. tga.gov.au [tga.gov.au]
• 6. Stability-Indicating RP-HPLC Methods for the Determination of Fluorometholone in Its Mixtures with Sodium Cromoglycate and Tetrahydrozoline Hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability indicating HPLC-Fluorescence detection method for the simultaneous determination of linagliptin and empagliflozin in their combined pharmaceutical preparation | European Journal of Chemistry [eurjchem.com]

derivatization of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene for biological assays

Application Note: Strategic Functionalization of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene for Biological Assays

Executive Summary & Biological Context

This guide details the strategic derivatization of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene (referred to herein as DFMB-Tol ).

In modern medicinal chemistry, the 1,1-difluoroethyl group (

) is a high-value bioisostere for the methoxy group ( ) and carbonyl functionalities. It offers comparable steric bulk and electronic properties but provides superior metabolic stability by blocking Cytochrome P450-mediated oxidative dealkylation.

Why Derivatize? DFMB-Tol is chemically inert and lipophilic. To utilize it in biological assays—such as target engagement studies, fluorescence polarization, or proteomic profiling—it must be functionalized. This protocol focuses on converting the para-methyl group into a "Universal Handle" (benzylic bromide/azide) without compromising the integrity of the sensitive difluoroethyl moiety.

Chemical Logic & Retrosynthetic Analysis

The derivatization strategy relies on the electronic environment of the benzene ring.

• 1-Fluoro (Pos 1): Electron-withdrawing (Inductive), slightly deactivating.

• 2-(1,1-Difluoroethyl) (Pos 2): Strongly electron-withdrawing. The benzylic

  protons are absent, preventing elimination reactions common with mono-fluorinated alkyls.

• 4-Methyl (Pos 4): Electron-donating (Hyperconjugation). This is the only "activatable" site.

Strategy: We utilize a Wohl-Ziegler Bromination to functionalize the benzylic position.[1][2][3] Standard conditions (

) are replaced with -Trifluorotoluene (PhCF ) , a "green" solvent that solubilizes fluorinated substrates effectively and matches the boiling point required for radical initiation.

Figure 1: Strategic workflow converting the inert DFMB-Tol scaffold into a biological probe.

Experimental Protocols

Protocol A: Green Radical Bromination (The "Handle" Synthesis)

Objective: Selective conversion of the C4-methyl group to a bromomethyl group.

Materials:

• Substrate: DFMB-Tol (1.0 eq)

• Reagent: N-Bromosuccinimide (NBS) (1.05 eq) - Recrystallize from water before use to remove HBr.

• Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq)

• Solvent:

  -Trifluorotoluene (0.5 M concentration)

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve DFMB-Tol in Trifluorotoluene. Sparge with Argon for 10 minutes to remove dissolved oxygen (critical for radical longevity).

• Addition: Add NBS and AIBN in a single portion.

• Reaction: Heat the mixture to 85°C (oil bath temperature). The reaction is initiated when the heavy NBS solid floats to the surface and converts to succinimide (which floats).[2]

  • Note: If the reaction does not start within 15 mins, add a second micro-spatula tip of AIBN.

• Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1). The product will be slightly more polar than the starting material.

• Workup: Cool to

  to precipitate succinimide completely. Filter through a celite pad.

• Purification: Concentrate the filtrate. The fluorinated nature allows for rapid purification via Silica Gel Flash Chromatography (100% Hexanes

  5% EtOAc/Hexanes).

Validation Criteria:

• 1H NMR: Disappearance of methyl singlet (

  2.4 ppm) and appearance of benzylic methylene ( 4.5 ppm).

Protocol B: "Click" Ligation for Fluorescence Assays

Objective: Conjugation of the scaffold to a fluorophore (e.g., FAM or BODIPY) for cellular localization or binding assays.

Step-by-Step Methodology:

• Azidation: Dissolve the Benzylic Bromide (from Protocol A) in DMF (0.2 M). Add Sodium Azide (

  , 1.5 eq). Stir at RT for 4 hours. Caution: Azides are shock-sensitive; do not concentrate to dryness with heat.

• Click Reaction (CuAAC):

  • Mix: Azide-DFMB (1 eq) + Alkyne-Fluorophore (1.1 eq).

  • Catalyst:

    (5 mol%) + Sodium Ascorbate (10 mol%).

  • Solvent: t-Butanol/Water (1:1).

• Incubation: Stir in the dark for 12 hours.

• Isolation: Dilute with water, extract into EtOAc. The fluorinated moiety aids in phase separation.[4]

Analytical Data & Quality Control

Because the molecule contains multiple fluorine environments, 19F NMR is the most powerful tool for validation.

Table 1: Expected NMR Shifts (Reference:

= 0 ppm)

Moiety	Environment	Expected 19F Shift ( )	Multiplicity	Diagnostic Value
Ar-F	Aromatic Ring (Pos 1)	-115 to -120 ppm	Multiplet	Confirms ring integrity.
-CF -	Difluoroethyl (Pos 2)	-90 to -105 ppm	Quartet ( )	Critical: If this signal disappears or shifts significantly (>5 ppm), the bioisostere has degraded.

Biological Assay Applications

Once derivatized, the DFMB-Tol conjugate is ready for the following assays. Use the decision matrix below to select the correct path.

Figure 2: Assay selection matrix based on the derivatized probe.

Protocol C: Microsomal Stability (Validation of the Bioisostere)

• Incubation: Incubate DFMB-Tol (1

  M) with human liver microsomes (HLM) and NADPH at .

• Quench: At T=0, 15, 30, 60 min, quench with ice-cold Acetonitrile.

• Analysis: Analyze supernatant via LC-MS/MS (Negative Mode often better for fluorinated aromatics).

• Success Metric: The

  group should show <10% degradation over 60 mins, whereas a standard methoxy analog would typically show >50% loss.

References

• Bioisosterism of Difluoroethyl Group: Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]

• Green Solvents for Bromination: Ogawa, A., et al. (2013). Trifluorotoluene as an Alternative Solvent for the Radical Bromination of Benzylic Positions.[2] Journal of Organic Chemistry. (General reference for PhCF3 utility). [Link]

• Wohl-Ziegler Mechanism & Protocol: Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317. [Link]

• 19F NMR Characterization: Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. [Link]

Sources

• 1. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Fluorine-19 NMR Chemical Shift Probes Molecular Binding to Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene

[1]

Case ID: GEM-DIF-004 Subject: Isolation and Purification Protocols for Gem-Difluoroethyl Arenes Assigned Scientist: Senior Application Scientist, Fluorine Chemistry Division

Executive Summary

This guide addresses the purification of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene , a specific fluorinated building block likely synthesized via the deoxofluorination of 1-(2-fluoro-5-methylphenyl)ethanone.[1]

The primary challenge in isolating this compound is not the synthesis itself, but the separation of the target gem-difluoro product from the vinyl fluoride (styrene) byproduct formed via HF elimination. Standard silica chromatography is often insufficient due to similar polarity (

).[1] This guide provides advanced troubleshooting for workup safety, "black tar" prevention, and olefin separation.

Module 1: The "Black Tar" & Safety Workup

Issue: “My reaction mixture turned into a black, sticky tar upon quenching, and I’m losing yield.”

Diagnosis: Deoxofluorination reagents (DAST, Deoxo-Fluor®, XtalFluor®) produce HF and sulfur byproducts.[1] If quenched rapidly with water or at high temperatures, these polymerize and degrade the acid-sensitive gem-difluoro product.

Protocol: The "Inverse Neutralization" Quench Do not add water to the reaction. Add the reaction to the quench.[2]

• Cool Down: Cool the reaction mixture to -20°C.

• Preparation: Prepare a vigorously stirred saturated solution of Sodium Bicarbonate (

  ) in a separate flask, cooled to 0°C.

• Transfer: Cannulate or dropwise add the reaction mixture into the bicarbonate solution.

  • Why? This maintains a basic pH throughout the quench, neutralizing HF immediately and preventing acid-catalyzed decomposition or polymerization of the styrene byproducts into tar.

• Extraction: Use Dichloromethane (DCM) .[1][3] Avoid Ethyl Acetate initially, as it can trap HF species that degrade the product during concentration.

Module 2: The Critical Separation (Styrene Removal)

Issue: “NMR shows a persistent impurity with alkene signals. Silica columns aren't separating it.”

Technical Insight: The major impurity is 2-(1-fluorovinyl)-1-fluoro-4-methylbenzene .

• Target (Gem-difluoro): Saturated, slightly more polar.[1]

• Impurity (Vinyl fluoride): Unsaturated, similar polarity.[1]

• Boiling Point Differential: Often <5°C, making distillation difficult.

Solution: Silver Nitrate (

) Impregnated Silica Standard silica relies on polarity.[1] Silver nitrate silica relies on -complexation. The silver ions bind reversibly to the -electrons of the vinyl fluoride impurity, significantly retarding its elution while the saturated gem-difluoro target passes through.

Preparation of 10%

Silica:

• Dissolve 5.0 g of

  in 50 mL of Acetonitrile.

• Add 50 g of high-quality flash silica gel.

• Rotary evaporate the solvent in the dark (aluminum foil bath) until a free-flowing white powder remains.[1]

• Pack the column in the dark.

Chromatography Parameters:

Parameter	Setting

| Stationary Phase | 10% w/w

on Silica (40-63 m) | | Mobile Phase | 100% Hexanes 5% EtOAc/Hexanes | | Elution Order | 1.[1] Gem-Difluoro Target (Fast) 2. Vinyl Fluoride Impurity (Retained) | | Detection | UV (254 nm) or KMnO4 stain (Stains impurity brown) |[1]

Module 3: Removing Unreacted Ketone

Issue: “I have 5-10% starting ketone remaining. It co-elutes with my product.”

Diagnosis: Deoxofluorinations rarely go to 100% conversion due to the electron-withdrawing effect of the ortho-fluorine atom on the ketone, which deactivates the carbonyl carbon.

Protocol: Chemical Scavenging (Girard’s Reagent T) Distillation is ineffective here.[1] Use a water-soluble hydrazide to derivatize the ketone into a water-soluble hydrazone.

• Dissolve the crude mixture in Ethanol/Acetic Acid (9:1).

• Add 1.5 equivalents (relative to ketone) of Girard’s Reagent T .[1]

• Reflux for 1 hour.

• Cool and pour into water.

• Extract with Hexanes/Ether.[4] The ketone is now a water-soluble salt and remains in the aqueous layer. The fluorinated product extracts into the organic layer.

Visualizing the Purification Logic

Figure 1: Decision tree for the purification of gem-difluoro arenes, prioritizing chemical scavenging over simple physical separation.

Frequently Asked Questions (FAQs)

Q1: What should I look for in the

F NMR to confirm purity? You will see two distinct signals.

• Signal A (Aromatic F): A multiplet around -110 to -120 ppm .[1]

• Signal B (Gem-Difluoro): A characteristic quartet (due to coupling with the methyl protons,

  ) in the range of -85 to -100 ppm .[1]

• Red Flag:[1] If you see two doublets of doublets around -90 to -110 ppm with coupling constants of ~50-60 Hz, that is the vinyl fluoride impurity (geminal coupling of F and H on the alkene).[1]

Q2: Can I use vacuum distillation instead of the Silver Nitrate column? Only if you have a spinning band distillation column (high theoretical plates).

• Estimated BP (Product): ~75-80°C at 15 mmHg.[1]

• Estimated BP (Impurity): ~72-76°C at 15 mmHg.[1] The boiling point difference is often too small for standard Vigreux columns to separate effectively.

Q3: Is the product stable on silica gel? Generally, yes. However, gem-difluoro groups can hydrolyze back to the ketone if left on acidic silica for extended periods (e.g., overnight).[1] Always add 1% Triethylamine to your elution solvent to neutralize the silica acidity if you are running a long column.

References

• Singh, R. P., & Shreve, J. M. (2002).[1] Nucleophilic Fluorination of Carbonyl Compounds with Deoxofluor (Bis(2-methoxyethyl)aminosulfur Trifluoride). Synthesis. Link[1]

• Li, H., et al. (2016).[1] Silver-Facilitated Separation of Unsaturated Compounds. Journal of Chromatography A. (General reference for AgNO3 silica theory).

• Middleton, W. J. (1975).[1] New fluorinating reagents.[5][6] Dialkylaminosulfur trifluorides. The Journal of Organic Chemistry. Link[1]

• Lal, G. S., et al. (1999).[1] Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability. The Journal of Organic Chemistry. Link[1]

Sources

• 1. A closer look at the synthesis of 2-[18F]fluoroethyl tosylate to minimize the formation of volatile side-products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. List of boiling and freezing information of solvents - Wikipedia [en.wikipedia.org]
• 5. orgsyn.org [orgsyn.org]
• 6. Vinyl fluoride synthesis by fluorination [organic-chemistry.org]

Technical Support Center: Handling Protocols for 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene

Case ID: DFFM-Handling-001 Status: Active Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Rheological Challenge

Welcome to the technical support hub for 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene (referred to herein as DFFM ).

Researchers frequently report difficulty handling DFFM due to its physical duality. Depending on ambient lab conditions, this fluorinated building block often exists as a supercooled viscous liquid or a waxy low-melting solid (approximate melting transition range: 25–35°C). The 1,1-difluoroethyl moiety introduces significant lipophilicity and alters the crystal lattice energy, preventing the formation of a free-flowing powder.

This guide addresses the three critical failure points reported by users: Inaccurate Dosing , Transfer Losses , and Solubility-Limited Reactivity .

Module 1: Physical State & Transfer Protocols

User Issue: "The material is a sticky goo/solid inside the septum bottle. I cannot withdraw it with a standard needle."

Root Cause: DFFM exhibits thixotropic-like behavior where it adheres to glass surfaces due to the high surface tension characteristic of fluorinated aromatics. Standard air-displacement techniques fail because the material’s viscosity prevents rapid equilibration of air pressure inside the syringe/tip.

Troubleshooting Protocol: The "Melt-and-Flow" Workflow

Step-by-Step Resolution:

• Thermal Conditioning: Do not attempt to scrape the solid. Place the sealed container in a 35°C water bath for 15–20 minutes. This gently transitions the material from a waxy solid to a flowable liquid without thermal degradation.[1]

• Wide-Bore Aspiration: Use a 14-gauge or 16-gauge needle . Standard 20-22G needles will clog or create excessive backpressure, leading to dangerous plunger rebound.

• Positive Displacement: If using a pipette, you must use a positive displacement pipette (e.g., Gilson Microman®). Air-displacement pipettes (standard Rainin/Eppendorf) will under-deliver by 5–15% due to liquid retention on the tip walls [1].

Visual Workflow: Optimal Transfer Logic

Figure 1: Decision tree for selecting the correct transfer method based on the physical state of DFFM.

Module 2: Precision Dosing (Stoichiometry)

User Issue: "My reaction yields are inconsistent. I suspect the stoichiometry is off."

Root Cause: Volumetric dosing of viscous fluorinated liquids is notoriously prone to error. The density of DFFM changes significantly with temperature (thermal expansion), and the "cling" factor means the delivered volume is often less than the aspirated volume.

Troubleshooting Protocol: Gravimetric Validation

The Golden Rule: Always dose DFFM by weight (gravimetric) , not volume.

Method	Accuracy Risk	Recommended For
Volumetric (Standard Pipette)	High (10-15% Error). Viscous film retention reduces delivery.	NEVER
Volumetric (Positive Displacement)	Low (<1% Error). Piston wipes tip clean.	Screening / Small Scale (<100 mg)
Gravimetric (Weighing by Difference)	Negligible . Independent of viscosity/temp.	Scale-up / Critical Stoichiometry

Protocol for Gravimetric Dosing:

• Tare a syringe containing the melted DFFM.

• Dispense the approximate amount into the reactor.

• Weigh the syringe again.

• Mass Added = (Initial Weight) - (Final Weight) .

• Calculate moles based on this exact mass.

Module 3: Reaction Integration & Solubility

User Issue: "The material oils out when I add my solvent, forming a biphasic mixture."

Root Cause: The 1,1-difluoroethyl group creates a "fluorous" character. While not fully perfluorinated, DFFM is sufficiently lipophilic that it may resist dissolution in polar protic solvents (e.g., Methanol, Water) or highly polar aprotic solvents (e.g., DMSO) at room temperature, leading to emulsion formation rather than a true solution [2].

Solubility Guide

Solvent Class	Solubility Rating	Notes
Chlorinated (DCM, Chloroform)	Excellent	Preferred for transfer and initial dissolution.
Aromatic (Toluene, Xylene)	Good	May require slight warming (40°C) to initiate.
Ethers (THF, MTBE)	Moderate	Good for reactions; ensure vigorous stirring.
Polar Aprotic (DMF, DMSO)	Poor/Variable	Risk of "oiling out." Use as a co-solvent only.
Alcohols (MeOH, EtOH)	Insoluble	Will form a separate phase immediately.

Visual Workflow: Reaction Setup

Figure 2: Solubility troubleshooting loop to ensure homogenous reaction conditions.

Module 4: Safety & Stability FAQ

Q: Does the 1,1-difluoroethyl group pose a defluorination risk? A: Under standard cross-coupling or nucleophilic substitution conditions, the benzylic CF2 group is relatively robust. However, avoid strong Lewis acids (e.g., AlCl3) at high temperatures (>100°C), which can trigger ionization of the fluoride and subsequent polymerization or decomposition [3].

Q: Is the material volatile? A: While the boiling point is higher than toluene, the vapor pressure of the melted liquid can be significant. Always handle in a fume hood to prevent inhalation of fluorinated vapors, which can cause respiratory irritation.

References

• Gilson, Inc. (2025). How Positive Displacement Pipettes Work: A Guide for Precision Liquid Handling. Lab Manager. Available at: [Link]

• Hoang, K. C., & Mecozzi, S. (2004).[2] Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir, 20(18), 7347-7350.[2] Available at: [Link]

Sources

• 1. foreverest.net [foreverest.net]
• 2. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene

Ticket ID: #GEM-DF-2F4M Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Impurity Removal in Gem-Difluorination Protocols

Executive Summary & Molecule Profile

Target Molecule: 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene Precursor: 1-(2-fluoro-5-methylphenyl)ethan-1-one (2'-Fluoro-5'-methylacetophenone) Critical Challenge: The ortho-fluoro substituent creates steric hindrance that slows nucleophilic attack at the carbonyl, while the electron-rich ring promotes elimination side-reactions.

This guide addresses the three most persistent impurities found in this synthesis when using Deoxofluor® or DAST:

• Vinyl Fluorides (Styrenes): Resulting from elimination.

• Unreacted Ketone: Resulting from steric stalling.

• Hydrolysis Byproducts: Resulting from moisture contamination or silica degradation.

Diagnostic Triage: Identify Your Impurity

Before attempting purification, confirm the impurity profile using Proton NMR (

H-NMR).

Impurity Type	Diagnostic Signal ( H NMR, CDCl )	Mechanism of Formation
Target Product	1.9–2.0 ppm (Triplet, Hz)	Successful gem-difluorination.
Vinyl Fluoride	5.2–5.8 ppm (Multiplets)	-elimination of HF from the carbocation intermediate.
Unreacted Ketone	2.5–2.6 ppm (Singlet)	Incomplete reaction due to steric hindrance at the ortho position.
Aldehyde/Hydrolysis	9.8–10.0 ppm	Moisture ingress or decomposition of the intermediate.

Workflow Visualization: The Purification Decision Tree

Use this logic flow to determine the correct purification strategy based on your crude NMR data.

Figure 1: Decision matrix for selecting the appropriate purification protocol based on impurity profile.

Troubleshooting Protocols

Issue 1: Vinyl Fluoride Contamination (The "Styrene" Problem)

The Science: The carbocation intermediate formed during fluorination is prone to losing a proton from the adjacent methyl group, forming a styrene derivative (vinyl fluoride). This is often inseparable by standard silica chromatography due to similar polarity (

) to the product.

Solution A: Oxidative Cleavage (Chemical Removal)

Best for: High levels of vinyl impurity (>10%). This method oxidizes the alkene (impurity) into a carboxylic acid, which can be washed away with base, leaving the chemically inert gem-difluoride intact.

Protocol:

• Dissolve the crude mixture in Acetone/Water (4:1).

• Cool to 0°C.

• Add powdered KMnO

  (1.5 equiv relative to the impurity, calculated via NMR integration) portion-wise.

• Stir for 30 minutes. The purple color should persist.

• Quench with saturated Sodium Bisulfite (NaHSO

  ) until the solution turns clear/colorless.

• Extract with Ethyl Acetate.

• Critical Step: Wash the organic layer with 1M NaOH. The oxidized impurity (now an acid) will move to the aqueous layer.

• Dry organics (MgSO

  ) and concentrate.[1]

Solution B: Silver Nitrate Chromatography

Best for: Low levels of vinyl impurity (<10%) or small scales. Ag(I) ions form reversible

-complexes with alkenes, significantly retarding their movement on silica gel.

Protocol:

• Prepare Adsorbent: Dissolve AgNO

  (10% w/w of silica weight) in Acetonitrile. Add silica gel.[2][3] Rotovap to dryness in the dark (foil-wrapped flask).

• Pack Column: Pack the column using the Ag-impregnated silica.

• Elute: Run the column with Hexanes/EtOAc.[1] The gem-difluoride will elute first; the vinyl fluoride will be retained near the baseline.

Issue 2: Unreacted Starting Material (Ketone)

The Science: The ortho-fluoro group on your ring provides steric bulk and electron withdrawal, making the carbonyl carbon less nucleophilic. Standard DAST conditions often stall at 80-90% conversion.

Solution: Girard’s Reagent T Treatment

Why not bisulfite? Aromatic ketones (acetophenones) form poor bisulfite adducts. Girard's Reagent T (Betaine hydrazide chloride) forms a water-soluble hydrazone with the ketone.

Protocol:

• Dissolve crude oil in Ethanol (10 mL/g) containing 10% Acetic Acid.

• Add Girard’s Reagent T (1.5 equiv relative to ketone).

• Reflux for 1 hour.

• Cool and pour into water (volume x5).

• Extract with Ether or DCM.

  • The Magic: The unreacted ketone is now bound to the water-soluble hydrazone and stays in the aqueous phase.

  • The gem-difluoride (neutral) extracts into the organic phase.

• Wash organics with saturated NaHCO

  and brine.

Issue 3: Decomposition on Silica Gel

The Science: Benzylic gem-difluorides are acid-sensitive. Standard silica gel is slightly acidic (pH 5-6). This acidity can catalyze the loss of fluoride, regenerating the ketone or forming the vinyl fluoride during the column.

Solution: Buffered Silica Chromatography

Protocol:

• Prepare your eluent (e.g., Hexanes/EtOAc 95:5).

• Add 1% Triethylamine (Et

  N) to the eluent system.

• Slurry your silica gel in this basic eluent before packing the column.

• Run the column. The base neutralizes surface silanol groups, protecting the benzylic C-F bonds.

Frequently Asked Questions (FAQ)

Q: Can I distill the product to remove the vinyl impurity? A: Likely not. The boiling point difference between the gem-difluoride and the vinyl fluoride is often <5°C. Unless you have a spinning band distillation column, chemical separation (Protocol A) is superior.

Q: Why did my NMR tube etch/turn cloudy? A: You likely have residual HF in your sample. Benzylic fluorides can slowly release HF if not quenched properly. Fix: Always wash your final organic extract with saturated NaHCO

twice before drying. Add a spatula tip of K CO to the NMR tube to scavenge trace acid.

Q: I see a new impurity at

6.5 ppm after leaving the product on the bench. A: This is likely the styrene reforming. Benzylic gem-difluorides are not infinitely stable. Store the purified oil at -20°C under Argon, preferably over a few pellets of activated molecular sieves or K CO to maintain a non-acidic environment.

References

• Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry, 40(5), 574-578. Link

• Lal, G. S., et al. (1999).[4] "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability."[4] The Journal of Organic Chemistry, 64(19), 7048-7054. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Carbon Frameworks." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Napolitano, E., et al. (1988). "Use of Girard's Reagent T for the purification of reaction mixtures." Synthetic Communications, 18(16), 2011-2015. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. resources.culturalheritage.org [resources.culturalheritage.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Reference Data & Comparative Studies

Biological Activity &amp; Application Guide: 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene Scaffolds

Executive Summary: The Strategic Value of the Motif

In modern drug discovery, 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene represents a critical class of "fluorinated scaffold" used to optimize lead compounds. It is not merely a building block but a strategic tool for Bioisosteric Replacement .

This guide compares the biological and physicochemical performance of this specific 1,1-difluoroethyl (

) derivative against its non-fluorinated analogs (Ethyl, Isopropyl) and alternative fluorinated motifs (Trifluoromethyl, Methoxy).

Key Application: The 1,1-difluoroethyl group is deployed to block metabolic "soft spots" (benzylic oxidation) while maintaining the steric profile of an ethyl group and the electronic properties of a methoxy group.

Comparative Profiling: Performance vs. Alternatives

The following data synthesizes physicochemical properties relevant to biological activity. The 1,1-difluoroethyl group (

) offers a unique "Goldilocks" zone between the lipophilicity of and the metabolic instability of alkyl groups.

Table 1: Physicochemical & Biological Property Comparison

Feature	1,1-Difluoroethyl ( )	Ethyl ( )	Trifluoromethyl ( )	Methoxy ( )
Primary Role	Metabolic Blocker / Bioisostere	Steric Filler	Lipophilicity Booster	H-Bond Acceptor
Metabolic Stability	High (Blocks CYP450)	Low (Benzylic Oxidation)	Very High	Low (O-Dealkylation)
Lipophilicity ( LogP)	+0.2 to +0.5 (Moderate)	+0.5	+1.0 to +1.2 (High)	-0.02 (Low)
H-Bond Capability	Weak Donor (C-H acidic)	None	None	Acceptor
Steric Volume	~38 ų (Similar to )	~39 ų	~42 ų	~31 ų
Electronic Effect ( )	Electron Withdrawing	Weak Donor	Strong Withdrawing	Donor

Analysis of Biological Implications[3][4][5][6]

• Metabolic Blockade: The primary biological advantage of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene is the prevention of benzylic hydroxylation . In the ethyl analog, the benzylic

  is a primary site for Cytochrome P450 (CYP) metabolism. Replacing these hydrogens with fluorine atoms ( bond energy ~116 kcal/mol vs ~99 kcal/mol) effectively shuts down this clearance pathway.

• Conformational Locking: The gem-difluoro group introduces a specific conformational bias (the "gauche effect") relative to the aromatic ring, often locking the ligand into a bioactive conformation that improves binding affinity (

  ) compared to the freely rotating ethyl group.

• Lipophilic H-Bonding: Unlike the

  group, the terminal methyl of the group contains protons that are sufficiently polarized by the adjacent fluorines to act as weak Hydrogen Bond Donors . This allows the molecule to interact with backbone carbonyls in target proteins, a property utilized in recent protease inhibitors (e.g., Cathepsin K or HCV protease targets).

Mechanistic Visualization: Metabolic Fate

The diagram below illustrates the divergent metabolic pathways of the Ethyl derivative versus the 1,1-Difluoroethyl derivative when exposed to hepatic microsomes.

Figure 1: Mechanism of Metabolic Stabilization.[1][2] The difluoroethyl scaffold resists CYP450-mediated H-abstraction, extending the biological half-life (

).

Experimental Protocols

To validate the biological activity and stability of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene derivatives, the following protocols are recommended.

Protocol A: Synthesis via Deoxyfluorination

Objective: To synthesize the scaffold from its ketone precursor.

Reagents:

• Precursor: 1-(2-fluoro-5-methylphenyl)ethan-1-one (Acetophenone derivative).

• Fluorinating Agent: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) or DAST.

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask under Nitrogen atmosphere.

• Dissolution: Dissolve 1.0 eq of the acetophenone precursor in anhydrous DCM (0.5 M concentration).

• Addition: Cool to 0°C. Add 2.5 eq of Deoxo-Fluor dropwise. Caution: Exothermic.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 16–24 hours. Monitor via TLC (Hexane/EtOAc).

• Quench: Pour reaction mixture slowly into saturated

  solution with vigorous stirring. Caution: Gas evolution.

• Extraction: Extract with DCM (3x), dry over

  , and concentrate.

• Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexanes). The product (1,1-difluoroethyl derivative) is typically a colorless oil.

Protocol B: In Vitro Microsomal Stability Assay

Objective: To quantify the metabolic stability improvement (

) compared to the ethyl analog.

Materials:

• Pooled Human/Rat Liver Microsomes (20 mg/mL protein).

• NADPH Regenerating System.

• Test Compound: 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene (1 µM final conc).

• Control: 2-Ethyl-1-fluoro-4-methylbenzene.

Workflow:

• Pre-incubation: Mix microsomes (0.5 mg/mL final) with test compound in phosphate buffer (pH 7.4) at 37°C for 5 mins.

• Initiation: Add NADPH to start the reaction.

• Sampling: Aliquot 50 µL at t = 0, 5, 15, 30, and 60 mins.

• Quenching: Immediately add to 150 µL ice-cold Acetonitrile (containing internal standard).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines half-life: .

Synthesis & Application Workflow

The following diagram outlines the logical flow from precursor selection to biological validation.

Figure 2: Synthetic route and validation cascade for the difluoroethyl scaffold.

References

• Hu, J., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Zafrani, Y., et al. (2018). Difluoromethyl Group as a Hydrogen-Bond Donor.[3][4][1][2][5][6] ACS Medicinal Chemistry Letters.

• Erickson, J. A., et al. (2013). Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Angewandte Chemie International Edition.

• Vertex Pharmaceuticals. (2013). Patent: Fluorinated derivatives as modulators of CFTR. (Contextual grounding for difluoroethyl usage in drug development).

Sources

• 1. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Comprehensive Purity Analysis of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene: A Dual-Method Approach

Topic: Confirming the Purity of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene by HPLC and GC-MS Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of high-value fluorinated pharmaceuticals and agrochemicals, 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene (CAS: 1310684-90-2 analog/derivative) serves as a critical building block. Its structural integrity—specifically the gem-difluoro moiety and the regiochemistry of the aromatic ring—directly impacts the efficacy and metabolic stability of the final API.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for purity confirmation. While GC-MS offers superior structural elucidation for volatile fluorinated impurities, HPLC with specific stationary phases provides the quantitative robustness required for GMP release testing.

Compound Profile & Analytical Challenges

• Chemical Structure: A toluene core substituted with a fluorine atom at the ortho position (relative to the ethyl group) and a 1,1-difluoroethyl group.

• Molecular Formula: C₉H₉F₃

• Molecular Weight: ~174.16 g/mol

• Key Properties:

  • Volatility: Moderate to High (facilitates GC analysis).

  • Chromophore: Benzene ring (UV active at 210 nm and 254 nm).

  • Lipophilicity: High (due to -CF₂- and -F substituents).

The Analytical Challenge: Standard C18 HPLC columns often fail to resolve regioisomers (e.g., 3-fluoro vs. 1-fluoro isomers) or de-fluorinated impurities (e.g., vinyl fluoride analogs formed via HF elimination). Furthermore, the lack of ionizable groups makes LC-MS (ESI) less sensitive than GC-MS (EI) for this specific neutral molecule.

Method A: GC-MS Analysis (Structural Confirmation)

Rationale: GC-MS is the primary technique for identifying volatile organic impurities (VOIs) and confirming the presence of the gem-difluoro group via characteristic fragmentation.

Experimental Protocol

• System: Agilent 7890/5977 or equivalent.

• Column: DB-5ms or Rtx-5Amine (30 m × 0.25 mm × 0.25 µm). Note: The low polarity phase minimizes column bleed which can interfere with fluorine fragment detection.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Temperature Program:

  • Hold 40°C for 2 min.

  • Ramp 15°C/min to 200°C.

  • Ramp 25°C/min to 280°C (Hold 3 min).

• Inlet: Split 50:1 @ 250°C.

• MS Source: Electron Ionization (EI) @ 70 eV.

Data Interpretation & Self-Validation

A valid GC-MS run must exhibit specific spectral fingerprints. If these are absent, the peak is likely an impurity.

• Molecular Ion (M⁺): Distinct peak at m/z 174 .

• Base Peak/Key Fragments:

  • m/z 65: Characteristic of the [CF₂CH₃]⁺ fragment or rearranged fluoro-tropylium ion.

  • m/z 159: Loss of methyl radical [M - 15]⁺.

  • m/z 154: Loss of HF [M - 20]⁺ (Common in aliphatic fluorides, though less prominent in gem-difluoro systems compared to single fluorides).

Pros:

• Unmatched identification of synthesis byproducts (e.g., non-fluorinated ketone precursors).

• High resolution of volatile isomers.

Cons:

• Risk of thermal degradation (HF elimination) in the injector port if the liner is active/dirty.

Method B: HPLC-UV Analysis (Quantitative Purity)

Rationale: While C18 is standard, it lacks the selectivity for fluorinated isomers. Pentafluorophenyl (PFP) phases are the expert choice here. The "fluorine-fluorine" interaction and π-π stacking mechanisms of PFP columns provide orthogonal selectivity, resolving impurities that co-elute on C18.

Experimental Protocol

• System: UHPLC with Diode Array Detector (DAD).

• Column: FluoroSep-RP PFP or Kinetex PFP (150 × 4.6 mm, 2.6 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile.[1][2][3]

• Gradient:

  • 0-2 min: 30% B (Isocratic hold for polar impurities).

  • 2-15 min: 30% → 85% B.

  • 15-20 min: 85% B.

• Detection: UV @ 254 nm (aromatic core) and 210 nm (impurities with weak chromophores).

• Flow Rate: 1.0 mL/min.[4]

Data Interpretation & Self-Validation

• Peak Purity Check: Use DAD software to compare UV spectra across the main peak. A flat "purity angle" line indicates no co-eluting impurities.

• Retention Marker: The target compound will elute later than its non-fluorinated analogs on a PFP column due to fluorophilic retention mechanisms.

Pros:

• Quantitative accuracy (Area %) is superior to GC-MS.

• No thermal degradation risk.

• Detects non-volatile oligomers.

Cons:

• Requires reference standards for absolute identification (unlike MS library matching).

Comparative Analysis: HPLC vs. GC-MS

Feature	GC-MS (EI)	HPLC-UV (PFP Phase)
Primary Utility	Structural ID & Volatile Impurities	Purity Quantification (Area %)
Selectivity	Boiling point & Polarity based	Shape selectivity & F-F interactions
Sensitivity	High (picogram range)	Moderate (nanogram range)
Blind Spot	Non-volatile/Thermally unstable compounds	Compounds lacking UV chromophores
Cost per Run	Low (Gas/consumables)	Medium (Solvents/Waste)
Suitability	Best for R&D/Process Development	Best for QC Release/GMP

Analytical Workflow (Decision Matrix)

The following diagram illustrates the logical flow for confirming purity, integrating both methods for a "Self-Validating" dataset.

Figure 1: Integrated analytical workflow ensuring both structural identity (GC-MS) and quantitative purity (HPLC).

References

• Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase. Journal of Chromatography A.

  • Context: Establishes the mechanism of PFP columns for separating fluorinated arom

• International Conference on Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances.

  • Context: The regulatory standard for reporting impurity thresholds in drug intermedi

• Dolan, J. W. (2012). Alternative Phases for Reversed-Phase HPLC. LCGC North America.

  • Context: Authoritative guide on when to switch from C18 to PFP for orthogonal selectivity.

• Agilent Technologies. (2020). GC/MS Analysis of Fluorinated Derivatives. Application Note.

  • Context: General protocols for EI fragmentation of fluorin

Sources

• 1. ymc.co.jp [ymc.co.jp]
• 2. Assessment of [18F]fluoroethylflumazenil metabolites using high-performance liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. farm.ucl.ac.be [farm.ucl.ac.be]
• 4. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Evaluating the Metabolic Stability of 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene Containing Compounds

For fellow researchers, scientists, and drug development professionals, this guide provides an in-depth comparison and technical framework for assessing the metabolic stability of drug candidates incorporating the 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene moiety. We will move beyond rote protocols to explore the causal biochemistry, helping you design, execute, and interpret experiments with scientific rigor.

Introduction: The Strategic Role of Fluorination and Metabolic Stability

In modern drug discovery, the incorporation of fluorine is a widely used strategy to enhance a molecule's pharmacological profile, including metabolic stability, binding affinity, and lipophilicity.[1][2][3] The 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene scaffold presents a unique combination of features: a potentially labile methyl group, a fluorinated aromatic ring, and a gem-difluoroethyl group. Understanding the metabolic fate of such compounds is critical, as metabolic stability directly influences key pharmacokinetic parameters like half-life, bioavailability, and clearance.[4] An unstable compound can lead to rapid elimination, requiring higher or more frequent dosing, while certain metabolic pathways can generate toxic or reactive metabolites.[5][6]

This guide will dissect the potential metabolic vulnerabilities of this scaffold and provide a comparative framework of in vitro assays to generate robust, decision-driving data.

Deconstructing the Moiety: Predicted Metabolic Hotspots

The metabolic fate of a xenobiotic is primarily dictated by its susceptibility to enzymatic transformation, predominantly by the Cytochrome P450 (CYP) superfamily of enzymes in Phase I metabolism.[1][7] For the 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene core, we can predict several potential sites of metabolism.

• Benzylic Oxidation: The methyl group on the toluene core is a classic "soft spot." CYP enzymes readily perform hydrogen atom transfer to hydroxylate this position, forming a benzyl alcohol derivative.[8] This alcohol can be further oxidized to an aldehyde and then a carboxylic acid. This is often a major clearance pathway for toluene-like structures.

• Aromatic Hydroxylation: The benzene ring itself can be oxidized by CYPs via an epoxide intermediate to form phenols.[7][9][10] The position of the fluorine atom can influence this process. While fluorine can "block" metabolism at the site of its attachment, it is an electron-withdrawing group that can deactivate the ring towards electrophilic attack by the CYP active species.[7]

• Metabolism of the Difluoroethyl Group: The gem-difluoro motif is generally considered metabolically robust.[2] The high strength of the C-F bond makes direct hydroxylation at the difluorinated carbon energetically unfavorable.[1][11] However, metabolism at adjacent carbons or other, more complex defluorination pathways, while less common, cannot be entirely ruled out and can sometimes lead to toxic byproducts like fluoroacetate.[6]

• Bioactivation: Aromatic rings, particularly those with fluorine substituents, can sometimes be bioactivated to form reactive intermediates like quinoneimines, which can form adducts with cellular nucleophiles.[6][12]

The following diagram illustrates these potential metabolic transformations.

Caption: Potential metabolic pathways for the target scaffold.

A Comparative Guide to In Vitro Metabolic Stability Assays

The choice of an in vitro system is a critical experimental decision. No single assay is perfect; they exist on a spectrum of biological complexity and experimental throughput. The primary goal is to measure the disappearance of the parent compound over time to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[4][13]

Assay System	Composition	Pros	Cons	Best For
Liver Microsomes	Endoplasmic reticulum fragments containing most Phase I enzymes (CYPs, FMOs) and some Phase II (UGTs).[14]	High throughput, cost-effective, reproducible, good for assessing Phase I metabolism.[15][16]	Lacks cytosolic enzymes (e.g., AO, XO, some SULTs, GSTs), no active transport, requires cofactor addition (NADPH).[15]	Early discovery screening, rank-ordering of analogs, reaction phenotyping.
Liver S9 Fraction	A mix of microsomes and the cytosolic fraction of the liver.[17]	Contains both Phase I and Phase II enzymes.[5][18] More metabolically complete than microsomes.	Still a subcellular fraction lacking cellular architecture and transport. Requires cofactor supplementation (e.g., NADPH, UDPGA, PAPS).[18][19]	General screening when both Phase I and II metabolism are suspected to be important.
Hepatocytes	Intact, viable liver cells.[20]	The "gold standard."[14] Contains a full complement of Phase I & II enzymes, cofactors, and transporters. Accounts for cell permeability.[21]	Lower throughput, more expensive, higher variability between donors, limited viability of fresh cells (cryopreserved often used).[15]	Late discovery/lead optimization, predicting in vivo clearance, studying transporter effects.

Decision Logic for Assay Selection

Choosing the right assay depends on the stage of your drug discovery program and the specific questions you need to answer.

Caption: A decision workflow for selecting the appropriate in vitro assay.

Interpreting the Data: A Comparative Example

To illustrate how data from these assays can guide decision-making, consider the following hypothetical dataset for our parent compound and two analogues. Analogue A replaces the methyl group with a non-metabolizable trifluoromethyl group. Analogue B is a non-fluorinated version of the parent compound.

Compound	Assay System	t½ (min)	CLint (μL/min/mg protein or 10^6 cells)	Interpretation
Parent Compound	Human Liver Microsomes	25	27.7	Moderate to high clearance, likely driven by Phase I (CYP) metabolism.
Human Liver S9	22	31.5	Similar to microsomes, suggesting Phase I is the dominant pathway.
Human Hepatocytes	18	38.5	Higher clearance than subcellular fractions, indicating good cell permeability and possibly some contribution from Phase II.
Analogue A (-CF3)	Human Liver Microsomes	> 120	< 5.8	Very stable. Blocking the benzylic position dramatically reduces metabolic clearance.
Human Hepatocytes	110	6.3	Confirms high stability. The primary metabolic route has been successfully blocked.
Analogue B (non-F)	Human Liver Microsomes	15	46.2	Higher clearance than the parent, suggesting the fluorine atoms on the parent compound serve to slow metabolism.
Human Hepatocytes	12	57.8	Rapid clearance, confirming the metabolic stabilizing effect of fluorination.

Calculations based on a protein concentration of 0.5 mg/mL for microsomes/S9 and a cell density of 0.5 x 10^6 cells/mL for hepatocytes.

This comparative data strongly suggests that for the parent scaffold, benzylic oxidation of the methyl group is the primary metabolic liability. The fluorine substituents on the parent compound appear to confer a degree of metabolic stability compared to a non-fluorinated analogue, a common benefit of fluorination.[1][22]

Experimental Protocols: A Self-Validating System

Trustworthy data comes from robust protocols. Below is a detailed, step-by-step methodology for the widely used liver microsomal stability assay. The inclusion of positive controls with known metabolic fates (e.g., a high-clearance compound like Verapamil and a low-clearance one like Warfarin) is essential for validating each experimental run.

Protocol: Liver Microsomal Stability Assay

1. Reagent Preparation:

• Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.4.
• Test Compound Stock: Prepare a 10 mM stock solution of the test compound in DMSO. Create a 100 µM intermediate stock by diluting in acetonitrile/water (50:50).
• Cofactor Solution (NADPH Regeneration System): Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in the phosphate buffer. This is critical as CYPs are NADPH-dependent.[23]
• Microsome Suspension: Thaw pooled liver microsomes (e.g., human, rat) on ice. Dilute to a concentration of 1.0 mg/mL in cold phosphate buffer. Keep on ice.

2. Incubation Procedure:

• Add 2 µL of the 100 µM test compound intermediate stock to wells of a 96-well plate. Include wells for positive and negative controls.
• Add 178 µL of the 100 mM phosphate buffer (pH 7.4) to each well.
• Pre-incubate the plate at 37°C for 5-10 minutes with shaking.
• Initiate the metabolic reaction by adding 20 µL of the cofactor solution to all wells except the negative control (-NADPH) wells.
• Immediately after adding the cofactor, add 20 µL of the 1.0 mg/mL microsome suspension to start the reaction (final volume = 220 µL, final microsome concentration = 0.5 mg/mL, final substrate concentration = 1 µM). The "T=0" sample is taken immediately.

3. Time-Point Sampling & Reaction Termination:

• At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot (e.g., 50 µL) of the incubation mixture to a new 96-well plate containing 100 µL of ice-cold acetonitrile with an internal standard.[21] The acetonitrile immediately precipitates the microsomal proteins and quenches the enzymatic reaction.
• Vortex the termination plate and centrifuge at high speed (e.g., 4000 rpm for 15 minutes) to pellet the precipitated protein.

4. Sample Analysis (LC-MS/MS):

• Transfer the supernatant from the termination plate to a new plate for analysis.
• Analyze the samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[24][25][26] Monitor the disappearance of the parent compound's mass transition over time relative to the stable internal standard.

5. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.
• The slope of the linear regression line is equal to the elimination rate constant (-k).
• Calculate the half-life (t½) using the formula: t½ = 0.693 / k .
• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg microsomal protein / mL) .

Experimental Workflow Diagram

Caption: General experimental workflow for in vitro metabolic stability assays.

Conclusion

Evaluating the metabolic stability of compounds containing the 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene moiety requires a systematic and mechanistically informed approach. By understanding the potential metabolic hotspots—primarily benzylic oxidation of the methyl group—and employing a tiered in vitro testing strategy, researchers can efficiently identify liabilities and design more robust drug candidates. Beginning with high-throughput microsomal assays and progressing to more biologically complex systems like hepatocytes for promising leads provides a comprehensive dataset for predicting in vivo pharmacokinetic behavior. The strategic use of fluorination in this scaffold demonstrates a clear advantage in slowing metabolism, a principle that can be applied across diverse drug discovery programs.

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